Cas no 5731-09-9 ([1,1':3',1''-Terphenyl]-4-carboxylic acid)

• Product Name: [1,1':3',1''-Terphenyl]-4-carboxylic acid
• CAS No: 5731-09-9
• Molecular Formula: C₁₉H₁₄O₂
• Molecular Weight: 274.31326
• CID: 1604253
• PubChem ID: 22998925

[1,1':3',1''-Terphenyl]-4-carboxylic acid Properties

Names and Identifiers

• [1,1':3',1''-Terphenyl]-4-carboxylic acid
• 4-{[1,1'-biphenyl]-3-yl}benzoic acid
• EN300-1585808
• m-terphenyl-4-carboxylic acid
• SCHEMBL2346605
• 5731-09-9

• InChIKey： QFUHWJYARIYZNZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H14O2/c20-19(21)16-11-9-15(10-12-16)18-8-4-7-17(13-18)14-5-2-1-3-6-14/h1-13H,(H,20,21)
• SMILES： C1=CC=C(C=C1)C2=CC(=CC=C2)C3=CC=C(C=C3)C(=O)O

Computed Properties

• Exact Mass: 274.09942
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 274.099379685g/mol
• Heavy Atom Count: 21
• Complexity: 338
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls M-terphenyls